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CAS No.: 3227-79-0

Cat. No.: B15936501
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Aromaticity is a fundamental concept in chemistry, crucial for understanding the stability,

reactivity, and electronic properties of cyclic molecules. In drug development, the presence of

aromatic moieties can significantly influence a molecule's binding affinity, metabolic stability,

and pharmacokinetic profile. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful

and widely used experimental technique to assess the aromaticity of annulenes, which are

monocyclic hydrocarbons with alternating single and double bonds. This document provides

detailed application notes and protocols for utilizing ¹H and ¹³C NMR spectroscopy, along with

computational methods like Nucleus-Independent Chemical Shift (NICS), to determine the

aromaticity of annulenes.
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The determination of annulene aromaticity by NMR is primarily based on the concept of

magnetically induced ring currents.

Aromatic Compounds (Diatropic Ring Current): In the presence of an external magnetic field

(B₀), the delocalized π-electrons in an aromatic annulene (satisfying Hückel's 4n+2 π-

electron rule) circulate, inducing a diatropic ring current. This current generates an induced

magnetic field that opposes the external field inside the ring and reinforces it outside the ring.

[1] Consequently:

Outer protons are deshielded and resonate at a higher chemical shift (downfield).

Inner protons are strongly shielded and resonate at a much lower chemical shift (upfield),

often at negative ppm values.[1]

Antiaromatic Compounds (Paratropic Ring Current): In antiaromatic annulenes (with 4n π-

electrons), the circulation of π-electrons induces a paratropic ring current.[1] This results in

an induced magnetic field that reinforces the external field inside the ring and opposes it

outside. The effect on proton chemical shifts is the opposite of that in aromatic systems:[1]

Outer protons are shielded (upfield shift).

Inner protons are deshielded (downfield shift).

Non-aromatic Compounds: Non-aromatic annulenes, which are typically non-planar to avoid

the destabilization of antiaromaticity, do not sustain a significant ring current. Their vinylic

protons exhibit chemical shifts in the typical olefinic region (around 5-6 ppm).

Data Presentation: ¹H and ¹³C NMR Chemical Shifts
of Annulenes
The following table summarizes representative ¹H and ¹³C NMR chemical shift data for various

annulenes, illustrating the effects of aromaticity and anti-aromaticity.
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Annulene π-Electrons Aromaticity Proton Type
¹H Chemical
Shift (δ,
ppm)

¹³C
Chemical
Shift (δ,
ppm)

[2]Annulene

(Benzene)
6 Aromatic Outer 7.3 128.7

[3]Annulene 14 Aromatic Outer 7.78 ~127-130

Inner -0.61 ~121-125

[4]Annulene 18 Aromatic Outer 9.28 127.9

Inner -2.99 122.2

[5]Annulene 16 Antiaromatic Outer 5.28 ~129

Inner 10.35 ~126

[4]Annulene

Dianion
20 Antiaromatic Outer -1.13

Not readily

available

Inner 20.8, 29.5
Not readily

available

Experimental Protocols
Protocol for NMR Sample Preparation
Objective: To prepare a high-quality NMR sample of an annulene for aromaticity determination,

ensuring sample stability and optimal spectral resolution.

Materials:

Annulene sample (5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR)

High-quality 5 mm NMR tubes

Deuterated solvent (e.g., THF-d₈, CDCl₃, Benzene-d₆). The choice of solvent is critical,

especially for low-temperature studies.
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Pasteur pipettes and glass wool

Vials for sample dissolution

Internal standard (e.g., Tetramethylsilane - TMS), if required.

Procedure:

Solvent Selection: Choose a deuterated solvent in which the annulene is soluble and stable.

For low-temperature experiments, ensure the solvent's freezing point is below the target

temperature. THF-d₈ is commonly used for studying annulene ions.

Sample Dissolution: In a clean, dry vial, dissolve the annulene sample in the appropriate

volume of deuterated solvent (typically 0.6-0.7 mL).

Filtration: To remove any particulate matter that can degrade spectral resolution, filter the

sample solution through a small plug of glass wool packed into a Pasteur pipette directly into

the NMR tube.

Concentration: The concentration should be sufficient for a good signal-to-noise ratio. For ¹H

NMR, a concentration of 10-20 mg/mL is generally adequate. For the less sensitive ¹³C

NMR, a higher concentration (up to 100 mg/mL) may be necessary.

Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and

contamination. Label the tube clearly.

Low-Temperature Sample Preparation: For unstable or fluxional annulenes like[4]annulene,

low-temperature NMR is often required to observe distinct signals for the inner and outer

protons.

Prepare the sample at room temperature as described above.

Pre-cool the NMR probe to the desired temperature before inserting the sample.

Allow the sample to thermally equilibrate in the probe for at least 5-10 minutes before

starting the acquisition.
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Protocol for NMR Data Acquisition
Objective: To acquire high-quality ¹H and ¹³C NMR spectra suitable for the analysis of annulene

aromaticity.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for

better spectral dispersion.

¹H NMR Acquisition Parameters:

Pulse Sequence: A standard single-pulse experiment (e.g., 'zg' in Bruker TopSpin) is typically

sufficient.

Spectral Width (SW): A wide spectral width is crucial to encompass the potentially large

chemical shift range of annulenes, especially the upfield-shifted inner protons and downfield-

shifted protons of antiaromatic species. A range of -5 to 15 ppm is a good starting point and

can be adjusted as needed.

Acquisition Time (AQ): A relatively long acquisition time (2-4 seconds) is recommended to

ensure good digital resolution.

Relaxation Delay (D1): A relaxation delay of 1-2 seconds is generally adequate for qualitative

analysis. For quantitative measurements, a longer delay (5 times the longest T₁) is

necessary.

Number of Scans (NS): This will depend on the sample concentration. For a moderately

concentrated sample, 16 to 64 scans should provide a good signal-to-noise ratio.

Temperature: For fluxional or unstable annulenes, data should be acquired at low

temperatures (e.g., -60 °C for[4]annulene in THF-d₈) to resolve the inner and outer proton

signals.

¹³C NMR Acquisition Parameters:

Pulse Sequence: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30' in Bruker

TopSpin) is commonly used.
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Spectral Width (SW): A typical spectral width for ¹³C NMR (e.g., 0 to 220 ppm) is usually

sufficient.

Acquisition Time (AQ): An acquisition time of 1-2 seconds is standard.

Relaxation Delay (D1): A relaxation delay of 2 seconds is a good starting point.

Number of Scans (NS): Due to the low natural abundance and sensitivity of the ¹³C nucleus,

a larger number of scans (several hundred to thousands) will be required depending on the

sample concentration.

Computational Protocol: Nucleus-Independent
Chemical Shift (NICS)
NICS is a computational method that provides a quantitative measure of aromaticity by

calculating the magnetic shielding at the center of a ring (or at a point above the ring). A

negative NICS value indicates aromaticity (shielding), while a positive value indicates anti-

aromaticity (deshielding).

Software: Gaussian 16 or other quantum chemistry software packages.

Protocol for NICS(0) and NICS(1) Calculation using Gaussian:

Geometry Optimization:

First, perform a geometry optimization of the annulene molecule at a suitable level of

theory and basis set (e.g., B3LYP/6-311+G(d,p)).

Verify that the optimized structure corresponds to a true minimum by performing a

frequency calculation (no imaginary frequencies).

NICS Calculation Setup:

Use the optimized coordinates from the previous step.

To calculate NICS, a "ghost" atom (Bq) is placed at the geometric center of the ring for

NICS(0), and 1 Å above the ring center for NICS(1). The ghost atom has no electrons or
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nuclear charge but serves as a point to calculate the magnetic shielding.

Create a Gaussian input file with the NMR keyword. The Gauge-Independent Atomic

Orbital (GIAO) method is the default and recommended for NMR calculations.

Example Gaussian Input File for Benzene NICS(0) Calculation:

Extracting NICS Values:

After the calculation is complete, open the output file and search for "Magnetic shielding

tensor (ppm)".

Locate the shielding values for the ghost atom (Bq). The isotropic shielding value is the

NICS value.

Crucially, the NICS value is the negative of the calculated isotropic shielding value. For

example, if the isotropic shielding is +9.7 ppm, the NICS(0) value is -9.7 ppm, indicating

aromaticity.

Visualizations
Logical Relationship between Aromaticity and NMR
Observables
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Caption: Logical flow from annulene properties to NMR observables for aromaticity

determination.

Experimental Workflow for Annulene Aromaticity
Determination
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Caption: Experimental workflow for determining annulene aromaticity using NMR spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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